4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide

• IUPAC Name: 4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-N-[2-(4-methoxyphenyl)ethyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H31N5O2/c1-17-16-18(2)26(23-17)15-12-24-10-13-25(14-11-24)21(27)22-9-8-19-4-6-20(28-3)7-5-19/h4-7,16H,8-15H2,1-3H3,(H,22,27)
• InChI Key: OPEKZGGYGUIZBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2CCN(CC2)C(=O)NCCC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H31N5O2
• Molecular Weight: 385.5 g/mol
• CAS No.: 1396680-39-9

Description

4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H31N5O2 and its molecular weight is 385.512. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Chemical Reactions and Synthesis

The compound is involved in various chemical reactions and synthesis processes. For example, Ledenyova et al. (2018) described a reaction involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, leading to compounds with a similar structure and confirmed by X-ray analysis (Ledenyova et al., 2018). Similarly, Abu‐Hashem et al. (2020) synthesized novel compounds involving the reaction of visnagenone–ethylacetate with amino compounds, leading to derivatives with structural similarities (Abu‐Hashem et al., 2020).

2. Molecular Interaction Studies

Research has been conducted on molecular interactions of compounds structurally related to 4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide. For instance, Shim et al. (2002) explored the molecular interaction of a similar antagonist with the CB1 cannabinoid receptor, providing insights into the binding interactions and conformational preferences of such compounds (Shim et al., 2002).

3. Synthesis and Bioactivity Research

Research into the synthesis and bioactivity of compounds structurally related to the compound has been documented. Romero et al. (1994) explored the synthesis of analogues of a similar compound and evaluated their inhibition of human immunodeficiency virus type 1 (HIV-1) reverse transcriptase (Romero et al., 1994).

4. Cytotoxic Activity Studies

Studies like those by Deady et al. (2003) have investigated the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, providing insights into the potential therapeutic applications of similar compounds (Deady et al., 2003).